Cas no 59898-64-5 (5,6-dimethyl-3-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 5,6-dimethyl-3-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 59898-64-5
• MF: C₁₄H₁₂N₂OS₂
• MW: 288.387880325317
• MDL: MFCD00840922
• CID: 377788
• PubChem ID: 695714
• Update Time: 2025-04-19

5,6-dimethyl-3-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-5,6-dimethyl-3-phenyl-2-thioxo-
• 5,6-Dimethyl-3-Phenyl-2-Thioxo-2,3-Dihydrothieno[2,3-d]Pyrimidin-4(1H)-One
• 2-MERCAPTO-5,6-DIMETHYL-3-PHENYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE
• 2-Mercapto-5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one
• 5,6-dimethyl-3-phenyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• 5,6-dimethyl-3-phenyl-2-sulfanyl-3-hydrothiopheno[2,3-d]pyrimidin-4-one
• 5,6-dimethyl-3-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• 59898-64-5
• AB00099297-01
• MFCD00840922
• AS-73210
• AKOS000310081
• 5,6-dimethyl-3-phenyl-2-sulfanylthieno[2,3-d]pyrimidin-4(3H)-one
• 5,6-dimethyl-3-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• E80972
• SR-01000427862
• SR-01000427862-1
• AE-848/36199055
• Z55664673
• CS-0071719
• F0796-0004
• 5,6-Dimethyl-3-phenyl-2-sulfanylidene-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
• EN300-04289
• AKOS000269335
• FT-0703769
• DTXSID00351286
• thieno[2,3-d]pyrimidin-4(3H)-one, 2-mercapto-5,6-dimethyl-3-phenyl-
• STK414884
• ALBB-025189
• STK733106

• MDL： MFCD00840922
• Inchi： 1S/C14H12N2OS2/c1-8-9(2)19-12-11(8)13(17)16(14(18)15-12)10-6-4-3-5-7-10/h3-7H,1-2H3,(H,15,18)
• InChI Key： BRIBZHXSWJHTQD-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(N(C3C=CC=CC=3)C(NC1=2)=S)=O

Computed Properties

• Exact Mass: 288.03900
• Monoisotopic Mass: 288.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.42
• Melting Point: ca 250℃
• Boiling Point: 471.5°C at 760 mmHg
• Flash Point: 238.9°C
• Refractive Index: 1.73
• PSA: 98.12000
• LogP: 3.72660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines